Cas no 1420955-11-8 (2-(oxan-4-yl)ethane-1-sulfonamide)

• Product Name: 2-(oxan-4-yl)ethane-1-sulfonamide
• CAS No: 1420955-11-8
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• MDL: MFCD24384168
• CID: 2176115
• PubChem ID: 71649239
• Update Time: 2025-10-30

2-(oxan-4-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Tetrahydro-2h-pyran-4-yl)ethanesulfonamide
• 2-(oxan-4-yl)ethane-1-sulfonamide
• AM99469

• MDL： MFCD24384168
• Inchi： 1S/C7H15NO3S/c8-12(9,10)6-3-7-1-4-11-5-2-7/h7H,1-6H2,(H2,8,9,10)
• InChI Key： ZOIMOTLXSGSKRU-UHFFFAOYSA-N
• SMILES： S(CCC1CCOCC1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 213
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-(oxan-4-yl)ethane-1-sulfonamide

Comprehensive Analysis of 2-(oxan-4-yl)ethane-1-sulfonamide (CAS No. 1420955-11-8): Properties, Applications, and Industry Insights

The compound 2-(oxan-4-yl)ethane-1-sulfonamide (CAS No. 1420955-11-8) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. This sulfonamide derivative features a tetrahydropyran (oxan-4-yl) moiety linked to an ethane sulfonamide group, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in modulating biological targets such as enzymes and receptors.

One of the most searched questions about 2-(oxan-4-yl)ethane-1-sulfonamide revolves around its synthetic routes and scalability. Recent advancements in green chemistry have enabled more efficient synthesis methods, reducing environmental impact while maintaining high yields. The compound’s solubility and stability under physiological conditions also make it a candidate for prodrug design, a trending topic in medicinal chemistry. Additionally, its potential as a bioisostere for carboxylic acids or other polar groups has sparked interest in structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 1420955-11-8 is often discussed in the context of patent literature and intellectual property. Companies are actively filing patents for its derivatives, particularly in antiviral and anti-inflammatory applications. The rise of AI-driven drug discovery has further accelerated research, with machine learning models predicting novel modifications to enhance efficacy. This aligns with the growing demand for precision medicine and targeted therapies, which dominate current healthcare discussions.

Environmental and regulatory considerations are another hotspot for 2-(oxan-4-yl)ethane-1-sulfonamide. As the chemical industry shifts toward sustainable practices, the compound’s biodegradability and toxicity profile are under scrutiny. Recent studies highlight its low bioaccumulation potential, positioning it favorably compared to traditional sulfonamides. Furthermore, its compatibility with continuous flow chemistry—a technique gaining traction for industrial-scale production—adds to its appeal.

In material science, the oxan-4-yl group’s conformational flexibility offers opportunities for designing polymers and coating materials with tailored properties. For instance, its incorporation into hydrogel matrices has shown promise in controlled-release systems, a topic frequently searched in biomedical engineering circles. The compound’s ability to act as a crosslinking agent or monomer further expands its utility beyond life sciences.

To address common queries about CAS No. 1420955-11-8, analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed for purity assessment. Suppliers often provide technical data sheets detailing storage conditions (e.g., inert atmosphere, low temperature) to ensure stability. The compound’s melting point and logP values are also critical parameters for formulation scientists, reflecting its compatibility with various delivery systems.

Looking ahead, the demand for 2-(oxan-4-yl)ethane-1-sulfonamide is expected to grow, driven by its interdisciplinary applications. Collaborations between academia and industry are key to unlocking its full potential, particularly in addressing global challenges like antimicrobial resistance and chronic diseases. As research progresses, this compound may emerge as a cornerstone in next-generation therapeutics and advanced materials.